Cas no 1807086-35-6 (2-Aminomethyl-3-cyano-6-(difluoromethoxy)benzoic acid)

• Product Name: 2-Aminomethyl-3-cyano-6-(difluoromethoxy)benzoic acid
• CAS No: 1807086-35-6
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4946899
• Update Time: 2025-05-25

2-Aminomethyl-3-cyano-6-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-3-cyano-6-(difluoromethoxy)benzoic acid

• Inchi： 1S/C10H8F2N2O3/c11-10(12)17-7-2-1-5(3-13)6(4-14)8(7)9(15)16/h1-2,10H,4,14H2,(H,15,16)
• InChI Key： MDCXMZIYHPRELE-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C#N)C(CN)=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: -1.3
• Topological Polar Surface Area: 96.3

Additional information on 2-Aminomethyl-3-cyano-6-(difluoromethoxy)benzoic acid

Introduction to 2-Aminomethyl-3-cyano-6-(difluoromethoxy)benzoic Acid (CAS No. 1807086-35-6)

2-Aminomethyl-3-cyano-6-(difluoromethoxy)benzoic acid, identified by its CAS number 1807086-35-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzoic acid family, characterized by its aromatic ring structure and various functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2-Aminomethyl-3-cyano-6-(difluoromethoxy)benzoic acid incorporates several key functional groups, including an amino group (-NH₂), a cyano group (-CN), and a difluoromethoxy group (-OCH₂F₂). These substituents not only influence the compound's solubility, stability, and reactivity but also play a crucial role in its interaction with biological targets. The presence of these functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives. The unique combination of functional groups in 2-Aminomethyl-3-cyano-6-(difluoromethoxy)benzoic acid has led to its investigation as a candidate for various therapeutic applications. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for the treatment of inflammatory diseases, cancer, and neurological disorders.

One of the most compelling aspects of 2-Aminomethyl-3-cyano-6-(difluoromethoxy)benzoic acid is its potential as a scaffold for drug design. The amino group provides a site for further functionalization, allowing researchers to attach additional pharmacophores that can enhance binding affinity and selectivity. Similarly, the cyano group can be used to modulate electronic properties, while the difluoromethoxy group introduces fluorine atoms that are known to improve metabolic stability and bioavailability. These features make it an attractive building block for medicinal chemists seeking to develop next-generation therapeutics.

The difluoromethoxy group, in particular, has been extensively studied for its ability to enhance drug-like properties. Fluoro-substituted compounds often exhibit improved pharmacokinetic profiles due to their increased lipophilicity and resistance to metabolic degradation. This has led to the incorporation of fluorine atoms into numerous approved drugs, where they play a critical role in optimizing efficacy and safety. In the context of 2-Aminomethyl-3-cyano-6-(difluoromethoxy)benzoic acid, this substituent may contribute to its potential as a lead compound for further development.

Recent advancements in computational chemistry have also facilitated the exploration of 2-Aminomethyl-3-cyano-6-(difluoromethoxy)benzoic acid's biological activity. Molecular docking studies have been employed to predict its interaction with various targets, providing insights into its potential mechanisms of action. These computational approaches have complemented experimental efforts, allowing researchers to design more targeted synthetic strategies and optimize lead compounds for clinical development.

In addition to its pharmaceutical applications, 2-Aminomethyl-3-cyano-6-(difluoromethoxy)benzoic acid has shown promise in materials science. Its unique structural features make it a suitable candidate for developing advanced materials with tailored properties. For example, researchers have explored its use in creating novel polymers and coatings that exhibit enhanced durability and functionality. The ability to modify its structure further allows for customization according to specific industrial needs.

The synthesis of 2-Aminomethyl-3-cyano-6-(difluoromethoxy)benzoic acid presents both challenges and opportunities for chemists. While the presence of multiple functional groups offers flexibility in drug design, it also requires careful optimization of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for larger-scale applications.

The growing body of research on benzoic acid derivatives underscores the importance of compounds like 2-Aminomethyl-3-cyano-6-(difluoromethoxy)benzoic acid. As our understanding of biological systems continues to evolve, new opportunities for therapeutic intervention will emerge. This compound represents a valuable asset in the ongoing quest to develop innovative treatments for human diseases.

In conclusion, 2-Aminomethyl-3-cyano-6-(difluoromethoxy)benzoic acid (CAS No. 1807086-35-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and functional groups make it a versatile intermediate for drug discovery and material development. As research progresses, we can expect further insights into its applications and mechanisms of action, solidifying its role as a key player in modern chemistry and biology.